Cas no 1350768-51-2 (rac-(2R,5S)-5-methyl-2-phenylmorpholine, trans)

• Product Name: rac-(2R,5S)-5-methyl-2-phenylmorpholine, trans
• CAS No: 1350768-51-2
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 4591787
• PubChem ID: 39236759
• Update Time: 2025-05-24

rac-(2R,5S)-5-methyl-2-phenylmorpholine, trans Chemical and Physical Properties

Names and Identifiers

• rac-(2R,5S)-5-methyl-2-phenylmorpholine
• rac-(2R,5S)-5-methyl-2-phenylmorpholine, trans

• Inchi： 1S/C11H15NO/c1-9-8-13-11(7-12-9)10-5-3-2-4-6-10/h2-6,9,11-12H,7-8H2,1H3/t9-,11-/m1/s1
• InChI Key： LQHGEOIBMBXJGV-MWLCHTKSSA-N
• SMILES： O1C[C@@H](C)NC[C@@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on rac-(2R,5S)-5-methyl-2-phenylmorpholine, trans

Rac-(2R,5S)-5-Methyl-2-Phenylmorpholine, Trans: A Comprehensive Overview

The compound rac-(2R,5S)-5-methyl-2-phenylmorpholine, trans (CAS No. 1350768-51-2) is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the morpholine family, which is a class of heterocyclic amines widely used in drug design and synthesis. The rac-(2R,5S) configuration indicates that the molecule exists as a racemic mixture of two enantiomers, while the trans designation specifies the stereochemical arrangement of substituents on the morpholine ring.

Morpholines are six-membered rings containing one oxygen atom and one nitrogen atom, making them structurally similar to pyran and pyrrolidine derivatives. The 5-methyl and 2-phenyl substituents in this compound contribute to its unique chemical properties, including enhanced stability and reactivity. Recent studies have highlighted the importance of stereochemistry in determining the biological activity of morpholine derivatives. For instance, researchers have demonstrated that the trans configuration in rac-(2R,5S)-5-methyl-2-phenylmorpholine enhances its ability to interact with specific biological targets, such as enzymes or receptors.

The synthesis of rac-(2R,5S)-5-methyl-2-phenylmorpholine involves a multi-step process that typically begins with the preparation of intermediates such as 3-methylmorpholine or related compounds. Advanced techniques like asymmetric catalysis and stereoselective reactions have been employed to achieve high enantiomeric excess in the final product. These methods not only improve yield but also ensure the purity and consistency required for downstream applications.

One of the most promising areas of research involving rac-(2R,5S)-5-methyl-2-phenylmorpholine is its application in drug discovery. The compound has shown potential as a lead molecule for developing new therapies targeting neurological disorders, inflammation, and cancer. For example, recent studies have explored its ability to modulate ion channels and kinase activity, which are critical for cellular signaling pathways. Additionally, its trans configuration has been linked to improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity.

In terms of material science applications, rac-(2R,5S)-5-methyl-2-phenylmorpholine has been investigated for use in polymer synthesis and as a stabilizing agent in advanced materials. Its ability to form stable complexes with metal ions makes it a valuable component in coordination polymers and hybrid materials. Furthermore, its thermal stability and resistance to oxidation make it suitable for high-performance applications in electronics and aerospace industries.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of rac-(2R,5S)-5-methyl-2-phenylmorpholine. Quantum mechanical calculations have revealed that the trans configuration enhances conjugation within the molecule, leading to improved electronic communication between substituents. This property is particularly advantageous in designing molecules for optoelectronic devices and sensors.

In conclusion, rac-(2R,5S)-5-methyl-2-phenylmorpholine (CAS No. 1350768-51-2) is a versatile compound with diverse applications across multiple disciplines. Its unique stereochemistry and chemical properties make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new functionalities and optimizations for this compound, its role in advancing science and technology is expected to grow significantly.